Cas no 169762-37-2 (4-Oxazolemethanol, 2-(2,6-difluorophenyl)-4,5-dihydro-)
169762-37-2 structure
Product Name:4-Oxazolemethanol, 2-(2,6-difluorophenyl)-4,5-dihydro-
CAS No:169762-37-2
MF:C10H9F2NO2
MW:213.180769681931
CID:1351324
PubChem ID:15375943
Update Time:2025-04-20
4-Oxazolemethanol, 2-(2,6-difluorophenyl)-4,5-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxazolemethanol, 2-(2,6-difluorophenyl)-4,5-dihydro-
- [2-(2,6-difluorophenyl)-4,5-dihydro-1,3-oxazol-4-yl]methanol
- 169762-37-2
- OSPAMFQDYFOGNP-UHFFFAOYSA-N
- (2-(2,6-Difluorophenyl)-4,5-dihydrooxazol-4-yl)methanol
- SCHEMBL7808719
- DTXSID60572157
- 2-(2,6-difluorophenyl)-4-hydroxymethyl-2-oxazoline
-
- Inchi: 1S/C10H9F2NO2/c11-7-2-1-3-8(12)9(7)10-13-6(4-14)5-15-10/h1-3,6,14H,4-5H2
- InChI Key: OSPAMFQDYFOGNP-UHFFFAOYSA-N
- SMILES: FC1C=CC=C(C=1C1=NC(CO)CO1)F
Computed Properties
- Exact Mass: 213.06017
- Monoisotopic Mass: 213.06013485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 41.8Ų
Experimental Properties
- PSA: 41.82
4-Oxazolemethanol, 2-(2,6-difluorophenyl)-4,5-dihydro- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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